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Compound of Interest

Compound Name: Hentriacontanoic acid

Cat. No.: B1359459 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of

Hentriacontanoic acid, a very long-chain saturated fatty acid. While generally considered to

have low toxicity, proper handling and disposal are necessary to minimize environmental

impact and ensure workplace safety.[1][2]

Safety and Handling Profile
Hentriacontanoic acid is a solid, waxy substance that may cause mild irritation upon contact

with skin or eyes.[1][2] Although not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is crucial to adhere to standard laboratory safety protocols. This

includes wearing personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat.

One critical piece of safety information is its classification under the German Water Hazard

Class system as WGK 3, indicating it is severely hazardous to water. This high rating

necessitates that Hentriacontanoic acid should not be disposed of down the drain or in

regular trash, as this could lead to significant environmental contamination.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety data for

Hentriacontanoic acid.
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Property Data

Chemical Formula C₃₁H₆₂O₂

Molecular Weight 466.82 g/mol

Physical State Solid

GHS Classification Not classified as a hazardous substance

German Water Hazard Class (WGK) 3 (Severely hazardous to water)

Storage Class 13 (Non-Combustible Solids)

Personal Protective Equipment (PPE) Eyeshields, Gloves

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the proper disposal of

Hentriacontanoic acid waste from a laboratory setting. This procedure is designed to be

straightforward and to ensure compliance with general laboratory waste guidelines.

1. Waste Identification and Segregation:

Characterize the Waste: Identify the waste stream as either pure Hentriacontanoic acid or
a mixture. If it is mixed with other chemicals, the entire mixture must be evaluated for its
hazardous properties.
Segregate from Incompatible Wastes: Do not mix Hentriacontanoic acid waste with other
chemical waste streams unless their compatibility is confirmed. As a carboxylic acid, it
should be kept separate from bases and strong oxidizing agents.

2. Containerization:

Select an Appropriate Container: Use a chemically compatible container with a secure, leak-
proof lid. High-density polyethylene (HDPE) containers are a suitable choice.
Label the Container: Clearly label the waste container with the words "Hazardous Waste,"
the full chemical name "Hentriacontanoic Acid," and any other identifiers required by your
institution's Environmental Health and Safety (EHS) department.

3. Accumulation and Storage:
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Designated Satellite Accumulation Area (SAA): Store the waste container in a designated
and properly marked SAA within the laboratory.
Secure Storage: Ensure the container is kept closed except when adding waste. Store it in a
secondary containment bin to prevent the spread of material in case of a leak.

4. Disposal:

Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS
department to arrange for a pickup.
Licensed Waste Management: The waste will be transported by a licensed hazardous waste
management contractor for final disposal, which will likely involve incineration at a permitted
facility.
Do Not Dispose in Regular Trash or Drain: Under no circumstances should
Hentriacontanoic acid be disposed of in the regular trash or poured down the drain due to
its high water hazard classification.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hentriacontanoic acid.
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Start: Hentriacontanoic Acid Waste Generated

Is the waste mixed with other chemicals?

Characterize the entire mixture for hazardous properties.

Yes

Waste is pure Hentriacontanoic Acid.

No

Select a compatible, labeled container.

Store in a designated Satellite Accumulation Area.

Contact Environmental Health & Safety (EHS) for pickup.

End: Proper Disposal by Licensed Contractor

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Hentriacontanoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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